Cas no 56961-74-1 (1-phenylethyl phenylacetate)

• Product Name: 1-phenylethyl phenylacetate
• CAS No: 56961-74-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 946217
• PubChem ID: 4061172
• Update Time: 2025-04-19

1-phenylethyl phenylacetate Chemical and Physical Properties

Names and Identifiers

• 1-phenylethyl phenylacetate
• EINECS 260-475-7
• DB-312334
• 1-phenylethyl 2-phenylacetate
• SCHEMBL112612
• NS00054431
• 56961-74-1
• DTXSID901308686
• 1-Phenylethyl benzeneacetate

• Inchi： 1S/C16H16O2/c1-13(15-10-6-3-7-11-15)18-16(17)12-14-8-4-2-5-9-14/h2-11,13H,12H2,1H3
• InChI Key： RVPFKYFDINHICG-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3